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Compound of Interest

Compound Name: Salazodin

Cat. No.: B1219854 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Salazodin, also known by its IUPAC name 2-hydroxy-5-[[4-[(6-methoxypyridazin-3-

yl)sulfamoyl]phenyl]diazenyl]benzoic acid, is a sulfonamide compound with the chemical

formula C18H15N5O6S.[1][2][3] It is structurally related to sulfasalazine and is recognized for

its antibacterial and anti-inflammatory properties. This technical guide provides a

comprehensive overview of the molecular structure, chemical properties, and known biological

activities of Salazodin, tailored for professionals in research and drug development. While

experimental data for Salazodin is limited in publicly accessible literature, this guide

consolidates available information, including predicted properties and data from closely related

compounds where noted.

Molecular Structure and Identification
Salazodin is a complex organic molecule characterized by a salicylic acid moiety linked to a

sulfamoyl-phenyl-pyridazine group through an azo bond.

Key Structural Features:

Salicylic Acid Core: Provides anti-inflammatory properties.

Azo Bond (-N=N-): Links the two main aromatic systems.
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Sulfonamide Group (-SO2NH-): Contributes to its antibacterial activity.

Pyridazine Ring: A six-membered heterocyclic ring containing two nitrogen atoms.

Chemical Identifiers:

Identifier Value

CAS Number 22933-72-8

Molecular Formula C18H15N5O6S

Molecular Weight 429.41 g/mol

IUPAC Name
2-hydroxy-5-[[4-[(6-methoxypyridazin-3-

yl)sulfamoyl]phenyl]diazenyl]benzoic acid

Synonyms
Salazodine, Salazopyridazine, 5-(p-(6-methoxy-

3-pyridazinylsulfamoyl)-phenylazo)-salicylic acid

SMILES
COC1=CC=C(N=NC2=CC=C(C=C2)S(=O)

(=O)NC2=NN=C(C=C2)OC)C(O)=O

Physicochemical Properties
A summary of the available physicochemical data for Salazodin is presented below. It is

important to note that some of these values are predicted through computational models due to

the scarcity of published experimental data.
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Property Value Source

Physical State Solid, Yellow to orange powder [1][4]

Melting Point
240–245 °C (decomposes) for

Sulfasalazine
[5]

Boiling Point (Predicted) 764.1 ± 70.0 °C [4][6]

Density (Predicted) 1.54 ± 0.1 g/cm³ [4][6]

pKa (Predicted) 2.70 ± 0.10 [1][6]

Solubility
DMSO: 125 mg/mL (with

sonication)
[4]

Practically insoluble in water,

ether, benzene, chloroform
[5]

Very slightly soluble in ethanol [5]

Soluble in alkali hydroxides [5]

Experimental Protocols
Synthesis of Salazodin
A general method for the synthesis of Salazodin, as described in patent literature for related

compounds, involves a two-step process: diazotization followed by a coupling reaction.[7]

Step 1: Diazotization of 6-methoxy-3-(phenylsulfonamido)pyridazine

Dissolve the starting sulfonamide in an aqueous solution of hydrochloric acid.

Cool the solution to 0-5 °C in an ice bath.

Slowly add a solution of sodium nitrite in water while maintaining the temperature below 5

°C.

Stir the mixture for a short period to ensure complete formation of the diazonium salt.

Step 2: Coupling Reaction with Salicylic Acid
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In a separate vessel, dissolve salicylic acid in an aqueous solution of sodium hydroxide.

Cool this solution to 5-10 °C.

Slowly add the previously prepared diazonium salt solution to the salicylic acid solution while

maintaining the temperature and pH. The pH is typically kept alkaline to facilitate the

coupling reaction.

Azo coupling occurs, leading to the formation of Salazodin, which will precipitate out of the

solution.

The resulting solid is collected by filtration and washed with water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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